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Compound of Interest

Compound Name: Methionylaspartic acid

Cat. No.: B13850903 Get Quote

Essential Safety and Handling Guide for
Methionylaspartic Acid
For researchers, scientists, and drug development professionals, ensuring the safe handling of

chemical compounds is paramount. This guide provides immediate safety protocols,

operational plans for handling, and disposal procedures for Methionylaspartic acid. While

specific hazard data for Methionylaspartic acid is not fully established, it should be handled

with the care afforded to all laboratory chemicals, taking precautions to avoid inhalation, and

skin and eye contact.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Methionylaspartic acid. A risk assessment should be conducted

for specific laboratory tasks to determine if additional PPE is required. The following table

summarizes the recommended PPE.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and liquid

splashes.[1] Must meet

appropriate national standards

such as ANSI Z87.1.[1]

Face Shield

Recommended in addition to

goggles when there is a

significant risk of splashing,

such as during the initial

reconstitution of the lyophilized

powder.[1]

Body Protection Laboratory Coat

A standard, buttoned lab coat

is the minimum requirement to

protect clothing and skin from

potential splashes.[1]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

recommended for their

chemical resistance.[1] Gloves

should be inspected before

use and changed immediately

after contact.[1]

Respiratory Protection Respirator / Dust Mask

Recommended when weighing

or handling the lyophilized

powder to avoid the inhalation

of fine particles.[1][2]

Operational Plan: Handling Methionylaspartic Acid
Storage:

Lyophilized Powder: For long-term storage, keep the lyophilized powder at -20°C or colder in

a tightly sealed, desiccated container, protected from light.[2]
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In Solution: Storing peptides in solution for extended periods is not recommended. If

necessary, create single-use aliquots and store them frozen at -20°C or -80°C to prevent

repeated freeze-thaw cycles.[1]

Reconstitution:

Equilibration: Before opening, allow the vial to warm to room temperature in a desiccator to

prevent condensation.[1]

Preparation: Don the required PPE (lab coat, gloves, and safety goggles). Work in a clean,

designated area, such as a chemical fume hood or biological safety cabinet.[3]

Solvent Addition: Using a sterile syringe or calibrated pipette, add the appropriate sterile

solvent (e.g., sterile water or a specific buffer) to the vial.

Dissolution: Gently agitate the vial to dissolve the contents. Avoid vigorous shaking, which

can cause denaturation.

Disposal Plan
Proper waste disposal is essential for laboratory safety and environmental protection.

Solid Waste: Collect all materials contaminated with the peptide, such as pipette tips, gloves,

and empty vials, in a designated, clearly labeled, and leak-proof hazardous waste container.

[1][3]

Liquid Waste: Collect all aqueous solutions containing the peptide in a separate, sealed, and

clearly labeled container designated for chemical waste.[1] Do not dispose of peptide

solutions down the drain.[3]

Disposal Method: All waste should be disposed of in accordance with federal, state, and

local environmental regulations.[2] This may involve dissolving the material in a combustible

solvent and burning it in a chemical incinerator equipped with an afterburner and scrubber.[2]
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Caption: Workflow for handling Methionylaspartic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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